Cas no 727657-08-1 (2,5-Pyrrolidinedione,1-[(3,4-dihydroxyphenyl)methyl]-)

• Product name: 2,5-Pyrrolidinedione,1-[(3,4-dihydroxyphenyl)methyl]-
• CAS No: 727657-08-1
• MF: C₁₁H₁₁NO₄
• MW: 221.20934
• CID: 559019
• PubChem ID: 21232168

2,5-Pyrrolidinedione,1-[(3,4-dihydroxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-[(3,4-dihydroxyphenyl)methyl]-
• 2,5-Pyrrolidinedione, 1-[(3,4-dihydroxyphenyl)methyl]- (9CI)
• SCHEMBL2435701
• 2,5-Pyrrolidinedione,1-[(3,4-dihydroxyphenyl)methyl]-(9ci)
• 727657-08-1

• Inchi： InChI=1S/C11H11NO4/c13-8-2-1-7(5-9(8)14)6-12-10(15)3-4-11(12)16/h1-2,5,13-14H,3-4,6H2
• InChI Key： NFZFTBPDKDLOKT-UHFFFAOYSA-N
• SMILES： C1CC(=O)N(C1=O)CC2=CC(=C(C=C2)O)O

Computed Properties

• Exact Mass: 221.069
• Monoisotopic Mass: 221.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: -0.1